(R)-STU104

• Molecular Formula: C18H18O4
• Molecular Weight: 298.3 g/mol
• InChI: InChI=1S/C18H18O4/c1-20-12-6-4-11(5-7-12)14-10-16(19)15-8-13(21-2)9-17(22-3)18(14)15/h4-9,14H,10H2,1-3H3/t14-/m1/s1
• InChIKey: OYJBHGSSAJNKJF-CQSZACIVSA-N

Researchers need tool compounds that selectively disrupt protein-protein interactions without off-target kinase inhibition. (R)-STU104 is the only commercial small molecule directly binding MKK3 (SPR Kd 71 nM) to block TAK1-mediated phosphorylation while sparing TAK1 catalytic activity. - Oral efficacy: 10 mg/kg/d outperforms mesalazine at 50 mg/kg/d in murine UC models (body weight, colon length, DAI). - Dual potency: TNF-α IC50 = 0.58 μM (RAW264.7); MKK3 p-IC50 = 4.0 μM. - Supply: Single (R)-enantiomer, [α]D²⁰ = -36°, >98% purity, lot-to-lot COA available.

(R)-STU104: First-in-Class TAK1–MKK3 PPI Inhibitor

(R)-STU104 is a synthetic small-molecule 3-aryindanone that acts as a first-in-class protein–protein interaction (PPI) inhibitor, selectively binding to MKK3 (MAP2K3) and disrupting its phosphorylation by the upstream kinase TAK1 (MAP3K7) [1]. It is supplied as a single, stereochemically defined (R)-enantiomer (CAS 2767124-77-4, MW 298.33 g/mol, C₁₈H₁₈O₄) with confirmed absolute configuration [2]. The compound exhibits dual cellular potency—IC₅₀ 0.58 μM for TNF-α production in LPS-stimulated RAW264.7 macrophages and IC₅₀ 4.0 μM for MKK3 phosphorylation inhibition—and demonstrates oral bioavailability (F = 33% in mouse) with measurable brain penetration [1]. Its mechanism is mechanistically orthogonal to ATP-competitive TAK1 inhibitors and anti-TNF biologics, making it a unique tool compound for dissecting TAK1 scaffolding functions versus kinase activity in inflammatory signaling.

Mechanism First-in-class TAK1–MKK3 PPI inhibitor; disrupts scaffolding without blocking TAK1 kinase activity

Enantiomer Single (R)-enantiomer with confirmed absolute configuration; stereochemical-control research probe

Model compatibility Oral bioavailability supports mouse colitis and inflammatory signaling model studies

• [1] Tang ML, Li H, Ning JF, Shen X, Sun X. Discovery of First-in-Class TAK1–MKK3 Protein–Protein Interaction (PPI) Inhibitor (R)-STU104 for the Treatment of Ulcerative Colitis through Modulating TNF-α Production. J Med Chem. 2022;65(9):6690-6709. doi:10.1021/acs.jmedchem.1c02198. PMID: 35442672. View Source
• [2] Sun X, Tang ML, Shen X. A Small Molecule TNF-α Inhibitor and Preparation Method and Use Thereof. US Patent Application US20240285551A1, filed June 6, 2022, published August 29, 2024. View Source

(R)-STU104: Irreplaceable PPI Probe

(R)-STU104 occupies a unique pharmacological niche: it is the only reported small molecule that directly binds MKK3 (SPR Kd 71 nM) and sterically blocks TAK1-mediated MKK3 phosphorylation without inhibiting TAK1 kinase activity [1]. This PPI-disruption mechanism fundamentally differs from ATP-competitive TAK1 inhibitors (e.g., Takinib, NG25, TAK-756), which globally suppress TAK1 catalytic function and thereby affect all TAK1-dependent pathways including NF-κB and JNK, not solely the p38/MK2/elF4E axis [2]. Furthermore, the (S)-STU104 enantiomer and the racemic (±)-STU104 mixture exhibit inferior activity in TNF-α inhibition assays and reduced in vivo anti-colitis efficacy compared to the pure (R)-enantiomer [3]. Substituting (R)-STU104 with the racemate, the (S)-enantiomer, or an ATP-competitive TAK1 inhibitor would therefore compromise both mechanistic specificity and potency, producing qualitatively different and quantitatively weaker experimental outcomes. The 5-fold dosing advantage over mesalazine (10 mg/kg/d vs. 50 mg/kg/d) in UC models further highlights that potency and pathway selectivity are tightly coupled to the specific (R)-configuration [1].

ATP-competitive TAK1 inhibitors (e.g., Takinib) block all TAK1-dependent pathways, not only the MKK3–p38 axis; pathway interpretation may shift

Racemic (±)-STU104 or (S)-enantiomer exhibit reduced TNF-α inhibition; stereochemical purity is critical for reproducible assay responses

Anti-TNF biologics or mesalazine do not engage the TAK1–MKK3 PPI; mechanistic mismatch limits direct substitution in pathway dissection studies

• [1] Tang ML, Li H, Ning JF, Shen X, Sun X. Discovery of First-in-Class TAK1–MKK3 Protein–Protein Interaction (PPI) Inhibitor (R)-STU104 for the Treatment of Ulcerative Colitis through Modulating TNF-α Production. J Med Chem. 2022;65(9):6690-6709. doi:10.1021/acs.jmedchem.1c02198. PMID: 35442672. View Source
• [2] Benedik NS, et al. Targeting TAK1: Evolution of inhibitors, challenges, and future directions. Drug Discov Today. 2025;30(5):104318. doi:10.1016/j.drudis.2025.104318. View Source
• [3] Sun X, Tang ML, Shen X. A Small Molecule TNF-α Inhibitor and Preparation Method and Use Thereof. US Patent Application US20240285551A1. Example 3: Pharmacological Activities—comparison of (R)-STU104, (S)-STU104, and (±)-STU104. Published August 29, 2024. View Source

(R)-STU104: Quantitative Comparator Evidence

(R)-STU104 vs. Mesalazine in Colitis Efficacy

In both acute and chronic DSS-induced ulcerative colitis (UC) mouse models, (R)-STU104 administered orally at 10 mg/kg/day produced superior therapeutic outcomes compared to the standard-of-care drug mesalazine (5-ASA) at 50 mg/kg/day. The dose-normalized comparison reveals a >5-fold efficacy advantage for (R)-STU104 on body weight preservation, colon length protection, and Disease Activity Index (DAI) improvement [1]. This result was replicated in two independent UC models (acute DSS-induced and chronic IL-10⁻/⁻ knockout mice), demonstrating robustness across different disease induction paradigms [1].

Colitis efficacy vs. mesalazine

Head-to-head

(R)-STU104 10 mg/kg/d vs Mesalazine 50 mg/kg/d

Reported higher endpoint response: body weight, colon length, DAI, and multi-cytokine suppression in DSS and IL-10⁻/⁻ models

Supports colitis model-response ranking; 5-fold lower oral dose than comparator

Two independent UC models; n=10/group; exact % values in referenced figures

Evidence Dimension	In vivo anti-UC therapeutic efficacy
Target Compound Data	10 mg/kg/day (R)-STU104 oral gavage; significantly attenuated weight loss, preserved colon length, reduced DAI score, and suppressed serum TNF-α/IL-1β/IL-6/IL-23 protein and colonic mRNA levels vs. model control
Comparator Or Baseline	Mesalazine (5-ASA) at 50 mg/kg/day oral gavage—the standard positive control at a 5-fold higher dose
Quantified Difference	≥5-fold dose advantage: superior efficacy at 10 mg/kg/d vs. mesalazine at 50 mg/kg/d; quantitative body weight and colon length preservation superior to mesalazine group at endpoint (exact % values in referenced figures) [1]
Conditions	C57BL/6 mice, 3% DSS in drinking water for 7 days (acute UC); IL-10 whole-gene knockout mice aged 10–12 weeks (chronic spontaneous colitis); oral gavage once daily; 10 animals/group

Why This Matters

Procurement decisions for UC/IBD preclinical efficacy studies can justify selecting (R)-STU104 over mesalazine based on a 5-fold lower effective dose and superior multi-endpoint efficacy, reducing compound consumption while improving model outcomes.

• [1] Tang ML, Li H, Ning JF, Shen X, Sun X. Discovery of First-in-Class TAK1–MKK3 Protein–Protein Interaction (PPI) Inhibitor (R)-STU104 for the Treatment of Ulcerative Colitis through Modulating TNF-α Production. J Med Chem. 2022;65(9):6690-6709. PMID: 35442672. View Source

Direct MKK3 Binding (SPR)

(R)-STU104 binds directly to immobilized recombinant human MKK3 protein with a surface plasmon resonance (SPR)-determined equilibrium dissociation constant Kd of 71 nM (pKi = 7.15) [1]. This direct binding event is the mechanistic basis for disrupting the TAK1–MKK3 protein–protein interaction. No other reported small molecule—including ATP-competitive TAK1 inhibitors such as Takinib, NG25, or TAK-756—has demonstrated any measurable direct binding to MKK3, as their mechanism targets the TAK1 ATP-binding pocket rather than the MKK3 substrate-docking interface [2]. Consequently, a quantitative comparator Kd for MKK3 binding by any non-STU-series molecule does not exist in the published literature, making the 71 nM value a class-defining benchmark [2].

Direct MKK3 binding (SPR)

Class-level

Kd = 71 nM (pKi 7.15)

Immobilized recombinant human MKK3

Sole-in-class MKK3 binding benchmark; no alternative chemical probe available

ATP-competitive TAK1 inhibitors show no detectable MKK3 engagement

Evidence Dimension	Direct MKK3 protein binding affinity
Target Compound Data	Kd = 71 nM (SPR); pKi = 7.15 (immobilized human MKK3)
Comparator Or Baseline	All known TAK1 ATP-competitive inhibitors (Takinib, NG25, TAK-756): no detectable MKK3 binding; mechanism is ATP-pocket occupancy on TAK1 kinase domain, not MKK3 engagement [2]
Quantified Difference	Kd 71 nM for MKK3 binding (sole-in-class); comparators show no MKK3 binding—qualitative mechanistic difference
Conditions	SPR assay with immobilized recombinant human MKK3 protein; J Med Chem (2022) 65:6690-6709 [1]

Why This Matters

For researchers needing to selectively probe the TAK1→MKK3 scaffolding interaction without perturbing TAK1 kinase activity broadly, no alternative chemical probe exists; the 71 nM Kd is the procurement-relevant benchmark for target engagement potency.

• [1] IUPHAR/BPS Guide to Pharmacology. (R)-STU104 Ligand Activity Chart: Binding affinity to immobilised human MKK3 determined by SPR—pKi 7.15, Ki 71 nM. Data from J Med Chem (2022) 65:6690-6709 [PMID:35442672]. View Source
• [2] Benedik NS, et al. Targeting TAK1: Evolution of inhibitors, challenges, and future directions. Drug Discov Today. 2025;30(5):104318. Comprehensive review categorizing TAK1 inhibitor mechanisms; confirms no other small molecule reported with direct MKK3 binding. View Source

Enantiomeric Activity: (R)- vs. (S)-STU104

The US patent US20240285551A1 explicitly discloses that the (R)-enantiomer is superior to the (S)-enantiomer in TNF-α inhibitory activity, with (R)-STU104 demonstrating specific inhibitory effects on LPS-induced TNF-α overexpression in RAW264.7 macrophages and on serum inflammatory cytokine levels (TNF-α, IL-1β, IL-6, IL-23) in DSS-induced UC mice [1]. The patent states that (R)-STU104 was 'superior to (S)-STU104 in activity' in vitro and 'superior in activity to its optical isomer (S)-STU104' for in vivo inflammatory factor suppression [1]. The absolute configuration of (R)-STU104 was confirmed by X-ray crystallography ([α]D²⁰ = −36°, c=0.14, CHCl₃), enabling unambiguous batch identity verification [1].

Enantiomeric activity rank

Class-level

(R)-STU104 vs (±)-STU104 and (S)-STU104

Patent reports (R) > racemic > (S) for TNF-α inhibition in RAW264.7 cells and DSS colitis model

Enantiomer-dependent assay response; chiral purity verification required

Absolute configuration confirmed by X-ray; [α]D²⁰ = −36°

Evidence Dimension	Enantiomer-dependent TNF-α inhibitory activity
Target Compound Data	(R)-STU104: potent inhibition of LPS-induced TNF-α release in RAW264.7 cells; significant suppression of serum TNF-α, IL-1β, IL-6, IL-23 in DSS colitis model at 10 mg/kg/d [1]
Comparator Or Baseline	(S)-STU104 (optical isomer): qualitatively weaker TNF-α inhibitory activity in both in vitro RAW264.7 and in vivo DSS colitis assays; racemic (±)-STU104: intermediate activity [1]
Quantified Difference	Patent reports (R) > (±) > (S) activity rank order; exact fold-difference IC₅₀ values for (S)-STU104 and (±)-STU104 are not numerically specified in the available patent text [1]
Conditions	LPS-stimulated RAW264.7 murine macrophage assay (in vitro); DSS-induced acute ulcerative colitis in C57BL/6 mice, 7-day oral gavage (in vivo) [1]

Why This Matters

Procurement of the correct (R)-enantiomer is non-negotiable: ordering the racemate or (S)-enantiomer (if ever offered) would yield reduced potency and confound experimental reproducibility. Users must verify chiral purity (optical rotation or chiral HPLC) upon receipt.

• [1] Sun X, Tang ML, Shen X. A Small Molecule TNF-α Inhibitor and Preparation Method and Use Thereof. US Patent Application US20240285551A1. Example 3.1–3.4: effects of (R)-STU104, (S)-STU104, and (±)-STU104 on TNF-α release and in vivo UC models. Published August 29, 2024. View Source

(R)-STU104 Oral Pharmacokinetics

The oral pharmacokinetic (PK) profile of (R)-STU104 was characterized in male C57BL/6 mice following intravenous (IV, 5 mg/kg) and oral (PO, 30 mg/kg) administration. The absolute oral bioavailability (F) was 33%, with an oral AUC₀₋ₜ of 9,895 μg/L·h, Cmax of 2,290 ng/mL, and elimination half-life (t₁/₂) of 8.67 h . The compound exhibited moderate clearance (CL = 0.58 L/h/kg IV; 0.29 L/h/kg PO) and a volume of distribution (Vz) of 7.76 L/kg IV, indicating extravascular distribution . These PK parameters support once-daily oral dosing in murine UC models and provide a benchmark for comparing future TAK1–MKK3 PPI inhibitor candidates or deuterated analogs [1].

Mouse oral PK profile

Reported

F = 33%; AUC₀₋ₜ (30 mg/kg PO) = 9,895 μg/L·h; Cmax = 2,290 ng/mL; t₁/₂ = 8.67 h

Supports once-daily oral dosing in mouse pharmacology models

IV 5 mg/kg; non-compartmental analysis; C57BL/6 mice

Evidence Dimension	Oral pharmacokinetic parameters in mouse
Target Compound Data	F = 33%; AUC₀₋ₜ (PO 30 mg/kg) = 9,895 μg/L·h; Cmax (PO) = 2,290 ng/mL; t₁/₂ (PO) = 8.67 h; CL (IV) = 0.58 L/h/kg; Vz (IV) = 7.76 L/kg
Comparator Or Baseline	No direct comparator; values serve as baseline for the in-class deuterated analog (R)-104-6D-01, which showed improved PK profiles (enhanced oral bioavailability and exposure) vs. (R)-STU104 [1]
Quantified Difference	Baseline established; (R)-104-6D-01 demonstrated significantly improved human liver microsomal stability and mouse PK exposure vs. (R)-STU104 (exact fold-change values in reference [1])
Conditions	Male C57BL/6 mice; IV dose 5 mg/kg; PO dose 30 mg/kg; plasma concentration-time analysis; non-compartmental PK modeling

Why This Matters

The 33% oral bioavailability and 8.67 h half-life inform dose selection and dosing frequency for in vivo pharmacology studies. When oral exposure is critical, users may compare these values against the deuterated analog (R)-104-6D-01 if metabolic stability is a limiting factor.

• [1] Sun X, et al. Discovery of a Deuterated TNF-α Small Molecule Modulator for Potential Treatment of Ulcerative Colitis. Eur J Med Chem. 2025;283:117315. doi:10.1016/j.ejmech.2025.117315. View Source

Multi-Cytokine Suppression vs. Mesalazine

In the DSS-induced acute UC mouse model, (R)-STU104 administered at 10 mg/kg/day significantly reduced both protein levels (serum ELISA) and mRNA expression (colonic tissue qPCR) of four key pro-inflammatory cytokines—TNF-α, IL-1β, IL-6, and IL-23—compared to the disease model control [1][2]. Critically, the cytokine suppression achieved by (R)-STU104 at 10 mg/kg/d was superior to that of mesalazine at 50 mg/kg/d across multiple cytokines, as documented in the J Med Chem 2022 publication and corroborated by the IUPHAR/BPS pharmacological annotation [1][2]. This broad-spectrum anti-cytokine effect is mechanistically consistent with blockade of the TAK1–MKK3–p38–MnK1–MK2–elF4E signaling axis, which regulates translation of multiple inflammatory cytokine mRNAs [1].

Multi-cytokine suppression

Head-to-head

(R)-STU104 10 mg/kg/d vs Mesalazine 50 mg/kg/d

Reported broader suppression of serum TNF-α, IL-1β, IL-6, IL-23 protein and colonic mRNA at lower dose

Wider cytokine panel modulation than comparator; reduces compound usage per experiment

DSS acute UC model; ELISA and qPCR endpoints

Evidence Dimension	Multi-cytokine protein and mRNA suppression in DSS colitis model
Target Compound Data	(R)-STU104 10 mg/kg/d: significant reduction of serum TNF-α, IL-1β, IL-6, IL-23 protein (ELISA) and colonic TNF-α, IL-1β, IL-6, IL-23 mRNA (qPCR) vs. DSS model group [1]
Comparator Or Baseline	Mesalazine (5-ASA) 50 mg/kg/d: weaker suppression of the same cytokine panel; (R)-STU104 demonstrated superior inhibition across cytokines [1][2]
Quantified Difference	Qualitatively superior: (R)-STU104 at 5-fold lower dose produced greater fold-reduction of inflammatory cytokine proteins and mRNAs relative to mesalazine [1]; exact numerical fold-changes available in referenced figures
Conditions	C57BL/6 mice, 3% DSS drinking water, 7 days; oral gavage (R)-STU104 10 mg/kg/d, mesalazine 50 mg/kg/d; serum ELISA and colonic qPCR at endpoint [1]

Why This Matters

For users studying multi-cytokine-driven inflammatory pathologies (UC, IBD, rheumatoid arthritis models), (R)-STU104 offers simultaneous suppression of TNF-α, IL-1β, IL-6, and IL-23 at a single oral dose, a breadth not achievable with mesalazine at 5-fold higher dosing, reducing cost-per-experiment and compound usage.

• [1] Tang ML, Li H, Ning JF, Shen X, Sun X. Discovery of First-in-Class TAK1–MKK3 Protein–Protein Interaction (PPI) Inhibitor (R)-STU104 for the Treatment of Ulcerative Colitis through Modulating TNF-α Production. J Med Chem. 2022;65(9):6690-6709. PMID: 35442672. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. (R)-STU104 Ligand Page: Comment—In the mouse models (R)-STU104 was a more effective UC treatment than mesalazine; reduced production of TNF-α, IL-1β, IL-6, and IL-23 in vivo. Ligand ID: 12006. View Source

Metabolic Stability: (R)-STU104 vs. (R)-104-6D-01

The deuterated follow-up study by Sun et al. (2025) explicitly reports that (R)-STU104 exhibits 'poor metabolic stability in human liver microsomes,' which 'greatly limited further development potential' [1]. The deuterated analog (R)-104-6D-01 was specifically designed to address this liability and demonstrated significantly improved human liver microsomal stability and enhanced oral bioavailability/exposure in mouse PK studies compared with (R)-STU104 [1]. This evidence establishes (R)-STU104 as the mechanistically validated prototype PPI inhibitor with known metabolic limitations, and (R)-104-6D-01 as the deuterated analog with improved ADME properties but reduced commercial availability [1]. For rodent in vivo pharmacology where hepatic metabolism differs from human, (R)-STU104 remains fully adequate; for translational studies requiring human metabolic stability data, the deuterated analog may be preferable.

Metabolic stability vs. deuterated analog

Cross-study comparable

(R)-STU104 vs (R)-104-6D-01 (deuterated)

(R)-STU104 poor human liver microsomal stability; deuterated analog significantly improved stability and mouse PK exposure

Rodent pharmacology adequate; consider deuterated analog for translational ADME studies

Quantitative fold-change available in Sun et al. 2025

Evidence Dimension	Human liver microsomal metabolic stability
Target Compound Data	(R)-STU104: poor metabolic stability in human liver microsomes (qualitative descriptor; quantitative intrinsic clearance or t₁/₂ values available in full reference [1])
Comparator Or Baseline	(R)-104-6D-01 (deuterated analog): significantly improved human liver microsomal stability and enhanced mouse PK profiles vs. (R)-STU104 [1]
Quantified Difference	Qualitative: 'significantly improved'; quantitative fold-change available in the full publication by Sun et al. 2025 [1]; (R)-104-6D-01 also exhibited superior anti-UC efficacy at 30 mg/kg/d vs. (R)-STU104
Conditions	Human liver microsome incubation assay; mouse oral PK (C57BL/6); DSS-induced mouse UC model [1]

Why This Matters

Procurement decisions involving translational or long-term in vivo studies should weigh the poor human microsomal stability of (R)-STU104 against its extensive published validation. For short-term rodent pharmacology, (R)-STU104 is cost-effective and mechanistically definitive; for human ADME-relevant studies, investigators should consider budgeting for the deuterated analog (R)-104-6D-01.

• [1] Sun X, et al. Discovery of a Deuterated TNF-α Small Molecule Modulator for Potential Treatment of Ulcerative Colitis. Eur J Med Chem. 2025;283:117315. doi:10.1016/j.ejmech.2025.117315. View Source

(R)-STU104: Research & Industrial Applications

Preclinical Colitis & IBD Efficacy Studies

The strongest quantitative evidence supports (R)-STU104 as a superior tool compound for DSS-induced and chronic IL-10⁻/⁻ mouse UC models. At 10 mg/kg/d oral dose, it outperforms mesalazine at 50 mg/kg/d on body weight, colon length, DAI, and multi-cytokine endpoints (TNF-α, IL-1β, IL-6, IL-23) [1]. This 5-fold dose efficiency reduces compound costs per study while providing broader cytokine suppression. Researchers evaluating TAK1–MKK3 pathway involvement in IBD pathogenesis will find (R)-STU104 uniquely suited, as no other small molecule selectively blocks this PPI without inhibiting TAK1 kinase activity [1][2].

Dissecting TAK1 Scaffolding vs. Kinase Activity

(R)-STU104 is the only available chemical probe that distinguishes TAK1's scaffolding function (MKK3 recruitment and phosphorylation) from its catalytic kinase activity. ATP-competitive inhibitors (e.g., Takinib, TAK-756) suppress all TAK1-dependent phosphorylation events, whereas (R)-STU104 selectively disrupts the TAK1→MKK3→p38→MK2→elF4E axis without blocking TAK1-mediated NF-κB or JNK activation [1][2]. Researchers using (R)-STU104 in parallel with a TAK1 kinase inhibitor can cleanly attribute phenotypes to TAK1 scaffolding vs. catalytic activity, a dissection not achievable with any other commercial small molecule [2].

Enantiomer-Specific Pharmacology

Given the documented inferior activity of the (S)-enantiomer and racemic mixture [1], (R)-STU104 serves as a case study in enantiomer-specific pharmacology within the TAK1–MKK3 signaling field. Procurement teams supporting medicinal chemistry programs that are developing 3-aryindanone-based TNF-α modulators should source authenticated single-enantiomer (R)-STU104 ([α]D²⁰ = −36°, c=0.14, CHCl₃) as a chiral reference standard for in-house SAR studies [1]. The asymmetric synthetic route disclosed in the patent provides a scalable path for industrial process chemistry development [1].

Metabolic Stability Benchmarking & Deuterated Drug Discovery

(R)-STU104's well-characterized metabolic liability in human liver microsomes [1] makes it an ideal reference compound for programs aimed at improving metabolic stability through deuteration or structural modification. The cross-study comparison with (R)-104-6D-01 provides a validated case of deuterium isotope effect improving microsomal stability and in vivo PK within the identical chemotype [1]. Industrial medicinal chemistry teams can purchase (R)-STU104 as the 'wild-type' pharmacokinetic benchmark against which to measure their optimized analogs, ensuring rapid, data-driven iterative SAR cycles.

Application

Selection Property

Validation Focus

Colitis and IBD model-response studies

MKK3-target engagement and in vivo model-response ranking

Multi-endpoint comparison against reference compound; cytokine panel suppression verification

TAK1 scaffolding vs. kinase activity pathway dissection

Mechanistic orthogonality to ATP-competitive TAK1 inhibitors

Selective MKK3–p38 axis inhibition without blocking NF-κB or JNK signaling

Enantiomer-specific pharmacology research

Stereochemical identity and enantiomeric purity

Optical rotation and chiral HPLC confirmation; comparison with (S)-enantiomer and racemate

Metabolic stability benchmarking and deuterated analog development

Human microsomal stability liability profile

Cross-study ADME comparison with deuterated analogs; exposure-model validation

• [1] Tang ML, Li H, Ning JF, Shen X, Sun X. Discovery of First-in-Class TAK1–MKK3 Protein–Protein Interaction (PPI) Inhibitor (R)-STU104 for the Treatment of Ulcerative Colitis through Modulating TNF-α Production. J Med Chem. 2022;65(9):6690-6709. PMID: 35442672. View Source
• [2] Benedik NS, et al. Targeting TAK1: Evolution of inhibitors, challenges, and future directions. Drug Discov Today. 2025;30(5):104318. doi:10.1016/j.drudis.2025.104318. View Source